Karavilagenin D

Specification

• CAS No.: 934739-29-4
• Molecular Formula: C30H46O4
• Molecular Weight: 470.694
• IUPAC Name: (1R,4S,5S,8R,9R,12S,13S,16S)-16-hydroxy-8-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-19-one
• Standard InChI: InChI=1S/C30H46O4/c1-19(9-8-14-25(2,3)33)20-12-15-28(7)21-13-16-30-22(10-11-23(31)26(30,4)5)29(21,24(32)34-30)18-17-27(20,28)6/h8,13-14,16,19-23,31,33H,9-12,15,17-18H2,1-7H3/b14-8+/t19-,20-,21+,22+,23+,27-,28+,29+,30-/m1/s1
• Standard InChI Key: CUJVAMKVNDHSSR-DLGSBZDHSA-N
• SMILES: CC(CC=CC(C)(C)O)C1CCC2(C1(CCC34C2C=CC5(C3CCC(C5(C)C)O)OC4=O)C)C
• Appearance: Powder

Introduction

Chemical Structure and Properties

Molecular Structure and Identification

Karavilagenin D has the molecular formula C30H46O4 with a molecular weight of 470.7 g/mol. Its complete IUPAC name is (1R,4S,5S,8R,9R,12S,13S,16S)-16-hydroxy-8-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-19-one, reflecting its complex stereochemistry and functional group arrangement. This compound is characterized by a pentacyclic structure typical of cucurbitane-type triterpenoids, with specific stereochemistry at multiple chiral centers that contribute to its biological activity.

The structure includes multiple functional groups, including hydroxyl groups and a lactone moiety, that play crucial roles in its physicochemical properties and biological activities. The presence of these functional groups allows for hydrogen bonding and other molecular interactions that influence its solubility, protein binding, and biological activities. The compound has been assigned the CAS number 934739-29-4 for standardized identification in chemical databases and scientific literature.

Physical and Chemical Properties

Karavilagenin D exhibits several important physicochemical properties that influence its biological activity and pharmaceutical potential. According to computed properties from PubChem, the compound has an XLogP3-AA value of 5.9, indicating significant lipophilicity. This property suggests that Karavilagenin D can readily cross cell membranes, which may contribute to its biological activities.

The compound contains 2 hydrogen bond donors and 4 hydrogen bond acceptors, allowing it to form hydrogen bonds with target molecules such as proteins and nucleic acids. It also contains 4 rotatable bonds, providing some conformational flexibility that may be important for binding to biological targets. Table 1 summarizes the key physical and chemical properties of Karavilagenin D.

Table 1: Physical and Chemical Properties of Karavilagenin D

Property	Value
Molecular Formula	C30H46O4
Molecular Weight	470.7 g/mol
XLogP3-AA	5.9
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	4
Exact Mass	470.33960994 Da
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone

Regarding solubility, Karavilagenin D is soluble in various organic solvents including chloroform, dichloromethane, ethyl acetate, DMSO, and acetone. This solubility profile is consistent with its lipophilic nature and has important implications for experimental studies and potential pharmaceutical formulations. The compound's solubility characteristics must be considered when designing extraction methods, developing analytical techniques, and formulating potential therapeutic applications.

Biological Activities

Anti-cancer Properties

One of the most significant biological activities reported for Karavilagenin D is its anti-cancer potential. According to research findings, this compound exhibits inhibitory effects on skin tumor promotion in an in vivo two-stage mouse skin carcinogenesis test. This test employed 7,12-dimethylbenz[a]anthracene (DMBA) as an initiator and 12-O-tetradecanoylphorbol-13-acetate (TPA) as a promoter, providing evidence for the compound's potential chemopreventive properties.

Furthermore, Karavilagenin D has demonstrated inhibitory effects against human cancer cell lines, suggesting its potential as an anti-cancer agent. While the specific mechanisms underlying these anti-cancer effects remain to be fully elucidated, they may involve regulation of cell cycle progression, induction of apoptosis, or modulation of signaling pathways involved in cancer cell proliferation and survival. These findings align with the broader anticancer properties reported for various cucurbitane-type triterpenoids isolated from Momordica charantia.